Cas no 13892-46-1 (1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester)

1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester structure
13892-46-1 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester
CAS No:13892-46-1
MF:C18H16N2O2
MW:292.331844329834
CID:1256684
Update Time:2024-08-03

1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylic acid, 3-methyl-1,5-diphenyl-, methyl ester
    • Inchi: 1S/C18H16N2O2/c1-13-16(18(21)22-2)17(14-9-5-3-6-10-14)20(19-13)15-11-7-4-8-12-15/h3-12H,1-2H3
    • InChI Key: JWUZAVIDWMIAJR-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=C(C(OC)=O)C(C)=N1

Computed Properties

  • Exact Mass: 292.12128

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Melting Point: 130 °C
  • Boiling Point: 446.8±33.0 °C(Predicted)
  • PSA: 44.12
  • pka: -2.18±0.10(Predicted)
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